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Compound of Interest

Compound Name: Diphenylchloroarsine

Cat. No.: B1221446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

Diphenylchloroarsine (DA), a highly toxic organoarsenic compound with historical

significance as a chemical warfare agent. Understanding its solubility is critical for

environmental fate assessment, the development of detection and decontamination

technologies, and for safe handling in a laboratory setting. This document summarizes

available quantitative and qualitative solubility data, details the compound's reactivity with

water, and outlines experimental protocols for solubility determination with an emphasis on

requisite safety measures.

Solubility Data
The solubility of Diphenylchloroarsine is characterized by its poor aqueous solubility and

moderate to high solubility in various organic solvents. However, quantitative data in the public

domain is limited, and values for aqueous solubility are complicated by the compound's

tendency to hydrolyze.

Quantitative measurements of Diphenylchloroarsine's solubility in water are conflicting in the

available literature. This discrepancy is likely due to the compound's slow decomposition and

hydrolysis in aqueous media, which makes establishing a true equilibrium for a saturated

solution challenging.[1][2] The presence of moisture leads to the formation of less toxic

degradation products, including diphenylarsine hydroxide and bis(diphenylarsine)oxide.[3] The
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most frequently cited value originates from the International Chemical Safety Cards (ICSCs).[4]

[5]

Table 1: Quantitative Aqueous Solubility Data for Diphenylchloroarsine

Solubility Value Equivalent ( g/100 mL) Source / Note

0.2 g/100 mL 0.2

(Poor solubility) As per ILO-

WHO International Chemical

Safety Cards.[4][5]

0.064 g/dm³ 0.0064 Smolecule[6]

2.72 mg/L 0.000272
Michaelis and La Coste (1878)

via Thesis[1]

Insoluble N/A
Slowly decomposes in water.

[2]

While specific quantitative data (e.g., g/100 mL) is not readily available in the surveyed

literature, Diphenylchloroarsine is consistently reported as being soluble in a range of

common organic solvents. This solubility is leveraged in its synthesis and in the preparation of

other organoarsenic compounds.[7]

Table 2: Qualitative Solubility of Diphenylchloroarsine in Organic Solvents

Solvent Reported Solubility Source(s)

Acetone Soluble / Readily Soluble [6][8]

Benzene Soluble [8]

Dichloromethane Soluble [6]

Ether Soluble [8]

Hot Ethanol Soluble [9]

Hydrolysis and Stability
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Diphenylchloroarsine is reactive with water, undergoing hydrolysis which significantly impacts

its environmental persistence and complicates aqueous solubility measurements. The process

involves the substitution of the chlorine atom with a hydroxyl group, followed by potential

condensation.

The initial hydrolysis product is diphenylarsine hydroxide. This intermediate can then condense

to form bis(diphenylarsine)oxide.[3] This reactivity underscores the importance of using

anhydrous solvents for preparing stock solutions and highlights that in aqueous environments,

one is often dealing with a mixture of the parent compound and its degradation products. The

compound is also reported to be incompatible with strong oxidizing agents, amines, and alkalis.

[10]
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Diphenylchloroarsine
((C₆H₅)₂AsCl)

Diphenylarsine Hydroxide
((C₆H₅)₂AsOH)

  Hydrolysis (-HCl)

Water
(H₂O)

Bis(diphenylarsine)oxide
(((C₆H₅)₂As)₂O)

  Condensation (-H₂O)
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Phase Separation

Analysis

Start: Assemble PPE &
Verify Fume Hood Operation

Add excess Diphenylchloroarsine
to vials with solvent

Seal vials tightly

Agitate in shaker bath
at constant temperature

(24-72 hours)

Allow solid to settle

Centrifuge (optional)

Withdraw supernatant
using filtered syringe

Analyze concentration
(e.g., HPLC, GC-MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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